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Compound of Interest

Compound Name: Flutax 1

Cat. No.: B15556306 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Flutax 1, a fluorescent derivative of

paclitaxel, for researchers, scientists, and drug development professionals. This document

outlines its core chemical and physical properties, mechanism of action, and established

experimental protocols for its application in cellular research.

Core Properties of Flutax 1
Flutax 1 is a valuable tool in the study of microtubule dynamics due to its intrinsic fluorescence

and high-affinity binding to microtubules. Its fundamental properties are summarized below.

Property Value Source

Molecular Weight ~1283.3 g/mol

Chemical Formula C71H66N2O21

Alternate Name
7-O-[N-(4Fluoresceincarbonyl)-

L-alanyl]Taxol

CAS Number 191930-58-2

Photophysical and Binding Characteristics
Flutax 1's utility as a fluorescent probe is defined by its spectral properties and its strong

interaction with its biological target.
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Parameter Value Source

Excitation Maximum (λex) ~495 nm

Emission Maximum (λem) ~520 nm

Binding Affinity (Ka) ~107 M-1

Purity ≥95%

Solubility
Soluble to 100 mM in DMSO

and ethanol

Mechanism of Action: Microtubule Stabilization
Flutax 1, being a taxol derivative, shares its primary mechanism of action: the stabilization of

microtubules.[1] It binds with high affinity to the taxol binding site on the β-tubulin subunit within

the microtubule polymer.[2] This binding promotes the assembly of tubulin dimers into

microtubules and inhibits their depolymerization.[3][4] The consequence of this stabilization is

the disruption of the normal dynamic instability of microtubules, which is crucial for various

cellular processes, most notably mitosis. The fluorescent nature of Flutax 1 allows for the

direct visualization of these stabilized microtubule structures within living cells.
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Mechanism of Flutax 1 Action

Experimental Protocol: Live-Cell Imaging of
Microtubules
The following protocol is a standard method for the visualization of microtubules in live HeLa

cells using Flutax 1.

Materials:

Flutax 1

Hank's Balanced Salt Solution (HBSS)

HeLa cells cultured on coverslips or imaging dishes

Incubator (37°C)

Fluorescence microscope with appropriate filter sets for green fluorescence

Procedure:

Preparation of Staining Solution: Dilute the Flutax 1 stock solution in HBSS to a final

concentration of 2 µM.

Cell Staining:

Remove the culture medium from the HeLa cells.

Wash the cells gently with pre-warmed HBSS.

Add the 2 µM Flutax 1 staining solution to the cells.

Incubation: Incubate the cells for 1 hour at 37°C.

Washing:
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After incubation, remove the staining solution.

Wash the cells with fresh, pre-warmed HBSS to remove unbound Flutax 1.

Imaging:

Mount the coverslip or dish on the fluorescence microscope.

Image the cells using a filter set appropriate for fluorescein (excitation ~495 nm, emission

~520 nm).

Note: Flutax 1 staining in live cells is susceptible to photobleaching and the signal can

diminish rapidly upon exposure to light. It is crucial to minimize light exposure to retain a

strong fluorescent signal. Staining is not well-retained after cell fixation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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